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Compound of Interest

Compound Name: Desoxycorticosterone Pivalate

Cat. No.: B131416

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive operational and disposal plan for the safe handling
of Desoxycorticosterone Pivalate (DOCP). Adherence to these procedures is critical to
minimize exposure risk and ensure a safe laboratory environment. Desoxycorticosterone
Pivalate is a corticosteroid and should be handled with care, treating it as a hazardous
substance.[1]

Hazard Identification and Classification

Desoxycorticosterone Pivalate is considered a hazardous substance.[1][2] It is classified as
toxic if swallowed, in contact with skin, or if inhaled.[2] It may cause skin and serious eye
irritation, as well as respiratory irritation.[3] Prolonged exposure may lead to serious health
damage, and there is limited evidence of it being a possible carcinogen and skin sensitizer,
with a potential risk of impairing fertility.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to prevent skin contact, inhalation, and ingestion
of Desoxycorticosterone Pivalate powder.[4] The following table summarizes the
recommended PPE.
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Protection Type

Specific Recommendations

Rationale

Hand Protection

Wear two pairs of powder-free,

disposable nitrile gloves.[4]

Prevents skin contact and
absorption. Double-gloving is
recommended for enhanced

protection.[5]

Body Protection

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
is required. For extensive
handling, "bunny suit" coveralls

offer head-to-toe protection.[4]

Minimizes skin exposure to the

compound.

Eye Protection

Safety glasses with side
shields or chemical splash

goggles should be worn.[1][3]
[4]

Protects eyes from dust
particles and potential

splashes.

Respiratory Protection

A dust respirator should be
worn, especially when
handling the powder form.[1]
All handling of the powder
should be performed in a
containment device such as a
chemical fume hood, biological
safety cabinet, or a glovebox

isolator.[4]

Prevents inhalation of the

hazardous powder.

Operational Plan: Step-by-Step Handling Protocol

This workflow outlines the key steps for safely handling Desoxycorticosterone Pivalate

powder in a laboratory setting.

e Preparation and Area Designation:

o Designate a specific area for handling Desoxycorticosterone Pivalate.
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o Ensure a chemical fume hood or other containment device is certified and functioning
properly.[4]

o Gather all necessary materials, including PPE, weighing papers, spatulas, and waste
containers, before starting.

e Donning PPE:

o Put on all required PPE as outlined in the table above before entering the designated
handling area.

e Weighing and Aliquoting:

o Perform all manipulations of the powder, such as weighing and aliquoting, within the
certified containment device to minimize the generation of airborne particles.[4]

o Use anti-static weigh paper or a container appropriate for the amount of substance being
handled.

o Handle the powder gently to avoid creating dust.
o Compounding/Reconstitution:

o If preparing a solution, add the solvent to the powder slowly to avoid splashing.

o Ensure the container is properly sealed before removing it from the containment device.
e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound.

o Carefully doff PPE, avoiding self-contamination. The outer pair of gloves should be
removed first.

o Wash hands thoroughly with soap and water after removing all PPE.[2]

Disposal Plan
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Proper disposal of Desoxycorticosterone Pivalate and contaminated materials is crucial to
prevent environmental contamination and accidental exposure.[4]

e Waste Segregation and Collection:

o All materials that come into contact with Desoxycorticosterone Pivalate are considered
hazardous waste.[4] This includes:

Used PPE (gloves, gowns, masks, etc.)

Weighing papers, pipette tips, and other disposable labware

Empty or partially used vials of the compound

Contaminated cleaning materials
o Do not mix this hazardous pharmaceutical waste with other waste streams.[4]
o Disposal Procedure:

o Contain: Place all contaminated items in a leak-proof, sealable container clearly labeled
"Hazardous Pharmaceutical Waste".[4]

o Store: Store the waste container in a secure, designated area away from general
laboratory traffic.[4]

o Dispose: All waste must be handled in accordance with local, state, and federal
regulations.[1] Consult your institution's environmental health and safety (EHS) office or a
licensed waste management authority for proper disposal procedures, which may include
incineration.[1]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Desoxycorticosterone Pivalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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